Kaoag
Kaoag
Brand Name:
Vulcanchem
CAS No.:
119320-06-8
VCID:
VC20895341
InChI:
InChI=1S/C13H19N3O8/c1-6(16-24-5-9(17)14-4-11(20)21)8-3-15-12(13(22)23)7(8)2-10(18)19/h7-8,12,15H,2-5H2,1H3,(H,14,17)(H,18,19)(H,20,21)(H,22,23)/b16-6+/t7-,8+,12-/m0/s1
SMILES:
CC(=NOCC(=O)NCC(=O)O)C1CNC(C1CC(=O)O)C(=O)O
Molecular Formula:
C13H19N3O8
Molecular Weight:
345.31 g/mol
Kaoag
CAS No.: 119320-06-8
Cat. No.: VC20895341
Molecular Formula: C13H19N3O8
Molecular Weight: 345.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119320-06-8 |
|---|---|
| Molecular Formula | C13H19N3O8 |
| Molecular Weight | 345.31 g/mol |
| IUPAC Name | (2S,3S,4R)-3-(carboxymethyl)-4-[(E)-N-[2-(carboxymethylamino)-2-oxoethoxy]-C-methylcarbonimidoyl]pyrrolidine-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H19N3O8/c1-6(16-24-5-9(17)14-4-11(20)21)8-3-15-12(13(22)23)7(8)2-10(18)19/h7-8,12,15H,2-5H2,1H3,(H,14,17)(H,18,19)(H,20,21)(H,22,23)/b16-6+/t7-,8+,12-/m0/s1 |
| Standard InChI Key | QBIKARYQTKNDPS-MUTADSMTSA-N |
| Isomeric SMILES | C/C(=N\OCC(=O)NCC(=O)O)/[C@H]1CN[C@@H]([C@H]1CC(=O)O)C(=O)O |
| SMILES | CC(=NOCC(=O)NCC(=O)O)C1CNC(C1CC(=O)O)C(=O)O |
| Canonical SMILES | CC(=NOCC(=O)NCC(=O)O)C1CNC(C1CC(=O)O)C(=O)O |
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